4-(2-Aminoethyl)-5-pyridin-4-yl-1,2-dihydropyrazol-3-one

• IUPAC Name: 4-(2-aminoethyl)-5-pyridin-4-yl-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C10H12N4O/c11-4-1-8-9(13-14-10(8)15)7-2-5-12-6-3-7/h2-3,5-6H,1,4,11H2,(H2,13,14,15)
• InChI Key: KEGDMHLRCMQUIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C(C(=O)NN2)CCN
• Molecular Formula: C10H12N4O
• DSSTOX Substance ID: DTXSID401182033
• Molecular Weight: 204.23 g/mol
• CAS No.: 881040-98-8

Description

4-(2-Aminoethyl)-5-pyridin-4-yl-1,2-dihydropyrazol-3-one, also known as pyridylpyrazolone or PYP, is an organic compound that has been widely studied for its potential applications in the fields of biochemistry and medicinal chemistry. PYP is a synthetic molecule that has a unique structure consisting of a pyridine ring, an amino group, and a pyrazolone ring. Its structure makes it a very versatile compound, as it can be used to synthesize a variety of other compounds and can act as a catalyst in organic reactions.

Scientific Research Applications

Structural and Spectroscopic Analysis

The structural and spectroscopic properties of compounds related to 4-(2-Aminoethyl)-5-pyridin-4-yl-1,2-dihydropyrazol-3-one have been extensively studied. For example, Ratnesh Kumar et al. (2020) conducted a detailed study on the spectral and structural properties of a synthetic analog of the biologically relevant 4H-pyran motif, which shares structural similarities with the compound . Their research combined experimental and theoretical approaches, including density functional theory (DFT) and molecular docking studies, highlighting the pharmaceutical significance of these compounds in drug discovery (Ratnesh Kumar et al., 2020).

Synthesis and Derivative Formation

The synthesis and formation of derivatives of related compounds have been a subject of research. For instance, E. A. Aly et al. (2004) described the synthesis of novel pyrazolinone and pyrazole derivatives, starting from compounds structurally similar to this compound. Their research provides insights into the reactivity and potential applications of these compounds in various fields (E. A. Aly et al., 2004).

Biological and Medicinal Applications

The potential biological and medicinal applications of compounds structurally related to this compound have been explored. For instance, research by C. Temple et al. (1987) on compounds like 1,2-dihydropyrido[3,4-b]pyrazines, which share a similar structural motif, showed significant antitumor activity in mice, indicating the potential of these compounds in medicinal chemistry (C. Temple et al., 1987).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound would likely involve further studies to fully understand its properties and potential applications. This could include more detailed studies of its synthesis, its reactivity in various chemical reactions, and its potential uses.